Cas no 2734773-07-8 (1-(4-Bromo-3-methylphenyl)-2,2-dichloroethanol)

• Product Name: 1-(4-Bromo-3-methylphenyl)-2,2-dichloroethanol
• CAS No: 2734773-07-8
• MF: C₉H₉BrCl₂O
• MW: 283.98
• CID: 5080187
• Update Time: 2025-05-19

1-(4-Bromo-3-methylphenyl)-2,2-dichloroethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-methylphenyl)-2,2-dichloroethanol

• Inchi： 1S/C9H9BrCl2O/c1-5-4-6(2-3-7(5)10)8(13)9(11)12/h2-4,8-9,13H,1H3
• InChI Key： YSKYVIFZLYHQKU-UHFFFAOYSA-N
• SMILES： C1(=C(C=C(C=C1)C(C(Cl)Cl)O)C)Br

Additional information on 1-(4-Bromo-3-methylphenyl)-2,2-dichloroethanol

1-(4-Bromo-3-methylphenyl)-2,2-dichloroethanol: A Comprehensive Overview

1-(4-Bromo-3-methylphenyl)-2,2-dichloroethanol, also known by its CAS number 2734773-07-8, is a compound of significant interest in various scientific and industrial applications. This compound is characterized by its unique chemical structure, which combines a brominated aromatic ring with a dichloroethanol moiety. The presence of these functional groups makes it versatile for use in organic synthesis, materials science, and other related fields.

The molecular structure of 1-(4-Bromo-3-methylphenyl)-2,2-dichloroethanol is notable for its aromatic ring substituted with a bromine atom at the para position and a methyl group at the meta position. This substitution pattern influences the compound's electronic properties and reactivity. The dichloroethanol group attached to the aromatic ring introduces hydroxyl and chlorinated functionalities, which can participate in various chemical transformations.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use as a precursor in the synthesis of polymers with tailored properties. The bromine and chlorine atoms in the molecule serve as reactive sites for polymerization reactions, enabling the creation of materials with enhanced mechanical strength and thermal stability.

In addition to its role in materials science, 1-(4-Bromo-3-methylphenyl)-2,2-dichloroethanol has shown promise in medicinal chemistry. Its unique structure allows for the design of bioactive molecules with potential applications in drug discovery. Scientists have investigated its ability to act as an intermediate in the synthesis of complex pharmaceutical compounds, leveraging its reactivity to form key intermediates.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions. Common methods include nucleophilic substitution and coupling reactions, which are optimized to achieve high yields and purity. The stability of the compound under various conditions has also been studied extensively, providing insights into its storage and handling requirements.

From an environmental perspective, understanding the behavior of 1-(4-Bromo-3-methylphenyl)-2,2-dichloroethanol in different ecosystems is crucial. Research has focused on its degradation pathways and potential impact on aquatic life. Findings suggest that while the compound is stable under normal conditions, it undergoes biodegradation under specific microbial influences, reducing its environmental footprint over time.

In conclusion, 1-(4-Bromo-3-methylphenyl)-2,2-dichloroethanol (CAS No. 2734773-07-8) is a multifaceted compound with applications spanning organic synthesis, materials science, and medicinal chemistry. Its unique chemical structure and reactivity make it a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific and technological frontiers is expected to grow significantly.